Cas no 17073-98-2 (b-D-lyxo-Hexopyranos-2-ulose,1,6-anhydro-)

• Product Name: b-D-lyxo-Hexopyranos-2-ulose,1,6-anhydro-
• CAS No: 17073-98-2
• MF: C₆H₈O₅
• MW: 160.124722480774
• CID: 122078
• Update Time: 2024-01-24

b-D-lyxo-Hexopyranos-2-ulose,1,6-anhydro- Chemical and Physical Properties

Names and Identifiers

• b-D-lyxo-Hexopyranos-2-ulose,1,6-anhydro-
• beta-D-lyxo-Hexopyranos-2-ulose, 1,6-anhydro- (9CI)
• 1,6-Anhydro-β-D-lyxo-2-hexosulopyranose
• β-D-lyxo-Hexopyranos-2-ulose, 1,6-anhydro-

• Inchi： 1S/C6H8O5/c7-3-2-1-10-6(11-2)5(9)4(3)8/h2-4,6-8H,1H2/t2-,3+,4+,6-/m1/s1
• InChI Key： RQBRXBREQUSRFT-SHPLCBCASA-N
• SMILES： [C@@]12([H])O[C@@]([H])(OC1)C(=O)[C@@H](O)[C@H]2O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 160.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2

Experimental Properties

• PSA: 52.54